Calcium-40
Cat. No. B076470
CAS RN:
14092-94-5
M. Wt: 39.962591 g/mol
InChI Key: OYPRJOBELJOOCE-IGMARMGPSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Calcium-40 is a stable (non-radioactive) isotope of Calcium . It is both naturally occurring and produced by fission . Calcium-40 is considered “doubly magic” because it has 20 protons and 20 neutrons in its nucleus . As a result, this isotope is very stable .
Synthesis Analysis
Calcium-40 can be synthesized using the sol-gel synthesis method for the preparation of different calcium phosphates and composite materials . This method is a powerful tool for the synthesis of calcium hydroxyapatite and other phosphates, and different calcium phosphate-based composites at mild synthetic conditions resulted in high reproducibility, high phase purity, and desired morphology .Molecular Structure Analysis
Calcium-40 has an atomic number Z of 20 (number of protons), and a mass number A of 40 (number of nucleons). It has 20 neutrons . The isotopic mass of Calcium-40 is 39.9625909 (2) u (atomic weight of Calcium-40) .Chemical Reactions Analysis
Calcium-40, like other calcium ions, can undergo a variety of chemical reactions. For example, it can react with sulfate ions, sodium hydroxide, ammonium carbonate, and sodium oxalate . It can also be used in complexometric titrations .Physical And Chemical Properties Analysis
Calcium-40 is a silvery-white, soft metal that tarnishes rapidly in air and reacts with water . It has a melting point of 842°C, a boiling point of 1484°C, and a density of 1.54 g/cm³ .Scientific Research Applications
Geochronology and Petrogenetic Studies :
- Ca-40 is used in high precision mass spectrometric determination for geochronology, specifically in the K-Ca dating method. This method provides precise age determinations for a broader range of geologic materials, such as meteorites, igneous, and metamorphic rocks (Marshall & DePaolo, 1982).
Biogeochemical Processes in Ecosystems :
- The isotopic compositions of Ca, including Ca-40, in surface waters have been studied to understand their role in forested ecosystems. Such studies focus on the interaction between vegetation and water-rock processes, influencing Ca isotope fractionation (Cenki‐Tok et al., 2009).
- In plant-mineral interactions, stable Ca isotopes, including Ca-40, offer insights into the biogeochemical cycling of Ca at the soil-water-plant scale (Schmitt et al., 2017).
Medical Research :
- Ca-40 plays a role in the study of parathyroids in calcium and phosphorus metabolism, contributing to the understanding of hormonal activities crucial for skeletal tissue development and maintenance (Munson, 1955).
- The measurement of total body calcium using the Ca-40(n, alpha)37 Ar reaction has been explored, offering insights into the physiological roles of calcium in the human body (Lewellen et al., 1979).
Environmental and Ecological Studies :
- Studies have investigated the calcium isotope fractionation in soil and vegetation, with Ca-40 isotopes providing a deeper understanding of biogeochemical processes in forest ecosystems (Page et al., 2008).
- Research on calcium isotopic composition in mantle xenoliths and minerals from Eastern China utilizes Ca-40 to study isotopic fractionation in the upper mantle, offering insights into mantle evolution (Kang et al., 2016).
Safety And Hazards
properties
IUPAC Name |
calcium-40 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPRJOBELJOOCE-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[40Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50161493 |
Source
|
| Record name | Calcium, isotope of mass 40 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50161493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
39.9625908 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium-40 | |
CAS RN |
14092-94-5 |
Source
|
| Record name | Calcium, isotope of mass 40 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014092945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium, isotope of mass 40 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50161493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
10 kg batches of sodium perborate were treated in a series of experiments with CaCl2 in a two-stage spray process using in the first stage 1.5 kg of 30% by weight CaCl2 solution and in the second stage 1.5 kg of water, giving a perborate having a calcium content of 1.6% by weight.
Synthesis routes and methods II
Procedure details
Another aspect of the invention includes an injectible paste having a mixture of a reactive amorphous calcium phosphate powder, the amorphous calcium phosphate having a calcium to phosphorous atomic ratio in the range of about 1.55 to 1.70, and alternatively about 1.55 to 1.65, and alternatively 1.55 to 1.6, and reactive vacant sites, and a second calcium phosphate powder, and an amount of water sufficient to provide the desired consistency. The water is buffered to a physiologically acceptable pH. The paste is hardenable at body temperature.
Name
Synthesis routes and methods III
Procedure details
The inventors have discovered that simple admixture or combination of L-carnitine, a calcium or magnesium salt, and valproic acid without a suitable solvent is not sufficient to provide an L-carnitine valproate salt of the present invention. After simple admixture or combination without a suitable solvent, L-carnitine retains its objectionable malodor and offensive taste, as well as its hygroscopicity, and valproic acid remains an oil. In contrast, use of the methods of preparing the L-carnitine valproate salt of the present invention as disclosed herein provides a composition of the present invention that is free from objectionable taste and free or nearly free from repugnant odor. Further, an L-carnitine valproate salt of the present invention has different physico-chemical properties from the starting materials. As we discovered and disclose in Example 1, for example, L-carnitine calcium valproate, an embodiment of the present invention, has a melting point of 171.2° C., different from the melting point of L-carnitine (186-190° C.) or valproic acid (an oil at room temperature and above). The 1H-NMR spectrum of L-carnitine calcium valproate (FIG. 2) differs from that of the starting materials (i.e., L-carnitine and valproic acid) and confirms the structure. L-carnitine calcium valproate is soluble in water, and aqueous solutions of this salt provide bioavailable L-carnitine, calcium, and valproate.
Name
L-carnitine calcium valproate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
L-carnitine calcium valproate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
L-carnitine valproate salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
L-carnitine valproate salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
L-carnitine calcium valproate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
Synthesis routes and methods IV
Procedure details
Eggshell powder is used in the food industry, including animal and human nutritional supplements. Eggshells provide approximately 36-37 percent elemental calcium in addition to traces of phosphorous and other trace elements. Thus, for example, 500 mg of dried powdered eggshell provides approximately 180 mg elemental calcium. This compared vary favorably to other calcium salts. For example, calcium carbonate provides 40 percent elemental calcium, calcium citrate provides 21 percent elemental calcium, calcium lactate provides 13 percent elemental calcium, calcium gluconate provides 9 percent elemental calcium, dicalcium phosphate provides 23 percent elemental calcium (and 19 percent phosphorus), and bone meal provides 20 percent elemental calcium (and 17 percent phosphorus). A single large eggshell has a mass of approximately 6 g and provides approximately 2200 mg of calcium.
[Compound]
Name
calcium salts
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Citations
For This Compound
12,700
Citations
… model of states of Calcium-40, based on the rovibrational … -16, is that states of Calcium40 have been classified up to spin 16, … spectra of Calcium-40 states with positive parity, up to 16 …
Number of citations: 6
www.worldscientific.com
The odd parity states of Ca 40 are computed in the two approximations of the particle-hole model, viz. diagonalization of the effective two-body force in the subspace of 1 ℏω …
Number of citations: 137
www.sciencedirect.com
We present several schemes for heralded storage of polarization states of single photons in single ions, using the 40 Ca + ion and photons at 854 nm wavelength as specific example. …
Number of citations: 27
link.springer.com
… Calcium-40. Four targets of 4'Ca mere used for these total reaction measurements. It was de… Calcium-40. The elastic corrections are plotted as a function of energyin Fig. 11, and the …
Number of citations: 61
journals.aps.org
The beam from the Yale University Electron Accelerator has been used in systematic studies of the charge distributions of o, 99 and e, ºº. Beam energy has been varied between 40 and …
Number of citations: 3
search.proquest.com
IN investigating the comparative excretion of calcium-45 and strontium-89 in rats we have encountered evidence of unexpected variability in the renal clearance of calcium-45 and …
Number of citations: 14
www.nature.com
… -45 prior to the final step in determining calcium-40. Also in counting radioactivity the use of … in the analysis of calcium-40. The low energy of the beta rays from ealcium-45 [Emm. = …
Number of citations: 18
pubs.acs.org
I describe a novel method of laser cooling that utilizes extremely narrow (< 1 kHz natural linewidth) atomic transitions to cool and trap neutral atoms. To effectively cool using these …
Number of citations: 8
search.proquest.com
The author is particularly indebted to Mr. Alfred Maschke for his advice, instruction, and collabo ration in the initial demonstration that polynomial calculus could be effectively …
Number of citations: 3
search.proquest.com
The central problem in muclear physics has remained essentially unchanged since it was first realized that atomic muclei are composite structures of neutrons and protons. This problem…
Number of citations: 4
search.proquest.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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